Cas no 1447671-67-1 (Methyl 3,3-difluorovalerate)

Methyl 3,3-difluorovalerate structure

Product Name:Methyl 3,3-difluorovalerate

CAS No:1447671-67-1

Molecular Formula:C₆H₁₀O₂F₂

Molecular Weight:152.139

CID:3168300

PubChem ID:44217612

Methyl 3,3-difluorovalerate Properties

Names and Identifiers

- SCHEMBL18591938
- 1447671-67-1
- FS-6017
- AKOS037652982
- DTXSID001264241
- KYZPTYKWCVHPIR-UHFFFAOYSA-N
- methyl 3,3-difluoropentanoate
- Pentanoic acid, 3,3-difluoro-, methyl ester
- Methyl 3,3-difluorovalerate
- MDL： MFCD25976512
- InChIKey： KYZPTYKWCVHPIR-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H10F2O2/c1-3-6(7,8)4-5(9)10-2/h3-4H2,1-2H3
- SMILES： CCC(CC(=O)OC)(F)F

Computed Properties

Exact Mass: 152.06488588Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 152.06488588Da
Heavy Atom Count: 10
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 26.3Å²

Methyl 3,3-difluorovalerate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	Y1246172-250mg	Methyl 3,3-difluoropentanoate	1447671-67-1	97%	250mg	$340	2024-06-05

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6. Preparation of magnetic metal organic framework nanocomposites for efficient and selective adsorption of hemoglobin from bovine blood†

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8. Comprehensive theoretical and experimental study of near infrared absorbing copolymers based on dithienosilole†

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9. Synthesis, structure and magnetism of a new dimeric silicotungstate: K9Na2Cu0.5[γ-Cu2(H2O)SiW8O31]2·38H2O†‡

Zhen Luo,Paul Kögerler,Rui Cao,Imroz Hakim,Craig L. Hill Dalton Trans., 2008, 54-58
10. Solvent dependent synthesis of micro- and nano- crystalline phosphinate based 1D tubular MOF: structure and CO2adsorption selectivity†‡§

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